Cas no 1804437-85-1 (Methyl 6-methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Methyl 6-methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1804437-85-1
• MF: C₁₀H₉F₃N₂O₆
• MW: 310.183473348618
• CID: 4840117
• Update Time: 2025-05-23

Methyl 6-methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C10H9F3N2O6/c1-19-7-4-6(15(17)18)5(3-8(16)20-2)9(14-7)21-10(11,12)13/h4H,3H2,1-2H3
• InChI Key： FMPBRLNDPCEBAS-UHFFFAOYSA-N
• SMILES： FC(OC1C(=C(C=C(N=1)OC)[N+](=O)[O-])CC(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 386
• XLogP3: 2.3
• Topological Polar Surface Area: 104

Additional information on Methyl 6-methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-acetate

Methyl 6-methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804437-85-1): A Comprehensive Overview

Methyl 6-methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804437-85-1) is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the development of novel therapeutic agents and agrochemicals. The presence of multiple functional groups, including methoxy, nitro, and trifluoromethoxy substituents, contributes to its unique chemical properties and reactivity, making it a subject of intense study among researchers.

The structural framework of Methyl 6-methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-acetate is built around a pyridine core, which is a common motif in many bioactive molecules. The pyridine ring itself is a heterocyclic aromatic compound that serves as a versatile scaffold for drug design. The specific arrangement of the substituents on this ring—6-methoxy, 4-nitro, and 2-(trifluoromethoxy)

In recent years, there has been a growing interest in exploring the pharmacological potential of pyridine derivatives. The nitro group, in particular, is known for its ability to enhance the lipophilicity and metabolic stability of compounds, which are desirable attributes for drug candidates. Additionally, the trifluoromethoxy group introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule. These combined features make Methyl 6-methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-acetate a promising candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of this compound is its potential role in the development of new therapeutic agents. The methoxy group, for instance, has been shown to enhance binding interactions with certain biological targets by increasing the solubility and stability of the molecule. Furthermore, the nitro group can be readily reduced to an amine under specific conditions, allowing for further functionalization and derivatization. This flexibility makes Methyl 6-methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-acetate a valuable building block for synthetic chemists.

The agrochemical industry has also shown interest in this compound due to its structural similarities to known bioactive molecules that exhibit herbicidal and pesticidal properties. The presence of multiple electronegative substituents can enhance the bioavailability and target specificity of agrochemicals, making them more effective while minimizing environmental impact. Researchers are exploring how Methyl 6-methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-acetate can be optimized for use in crop protection applications.

Recent studies have begun to uncover new synthetic pathways for accessing Methyl 6-methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-acetate, leveraging advances in catalytic methods and green chemistry principles. These innovations not only improve the efficiency of production but also reduce waste generation, aligning with global efforts to promote sustainable chemical manufacturing. The development of novel synthetic routes also opens up opportunities for exploring derivatives with tailored properties for specific applications.

The compound's unique electronic properties make it an attractive candidate for materials science applications as well. Pyridine derivatives are known to exhibit interesting optical and electronic characteristics, which can be exploited in the design of organic semiconductors and light-emitting devices. The combination of methoxy, nitro, and trifluoromethoxy groups can fine-tune these properties, leading to materials with enhanced performance.

In conclusion, Methyl 6-methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804437-85-1) is a multifaceted compound with significant potential across multiple domains of chemical research. Its complex structure and diverse functional groups make it a valuable tool for medicinal chemists seeking to develop new drugs, as well as agrochemists developing advanced crop protection agents. The ongoing exploration of its synthetic pathways and applications underscores its importance as a building block in modern chemistry.